N-(4-acetamidophenyl)-2-((4-(2-oxo-2-(phenethylamino)ethyl)thiazol-2-yl)thio)acetamide

• IUPAC Name: 2-[2-[2-(4-acetamidoanilino)-2-oxoethyl]sulfanyl-1,3-thiazol-4-yl]-N-(2-phenylethyl)acetamide
• InChI: InChI=1S/C23H24N4O3S2/c1-16(28)25-18-7-9-19(10-8-18)26-22(30)15-32-23-27-20(14-31-23)13-21(29)24-12-11-17-5-3-2-4-6-17/h2-10,14H,11-13,15H2,1H3,(H,24,29)(H,25,28)(H,26,30)
• InChI Key: WWYAGUPEYYDIJN-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)NC(=O)CSC2=NC(=CS2)CC(=O)NCCC3=CC=CC=C3
• Molecular Formula: C23H24N4O3S2
• Molecular Weight: 468.6 g/mol

Description

N-(4-acetamidophenyl)-2-((4-(2-oxo-2-(phenethylamino)ethyl)thiazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C23H24N4O3S2 and its molecular weight is 468.59. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antifungal Applications

• Research has demonstrated the potential of thiazole derivatives in acting against bacterial and fungal pathogens. A study outlined the synthesis of thiazoles and their fused derivatives, revealing significant antimicrobial activities against bacterial isolates such as Escherichia coli and Xanthomonas citri, as well as antifungal activities against Aspergillus fumigatus, Rhizoctonia solani, and Fusarium oxysporum (Wardkhan et al., 2008).

Anticancer Research

• Another area of focus is the development of thiazole derivatives as anticancer agents. Specific compounds have been synthesized and evaluated for their anticancer activity, with one study identifying derivatives that exhibited selective cytotoxicity against A549 human lung adenocarcinoma cells, while showing minimal effect on NIH/3T3 mouse embryoblast cell lines (Evren et al., 2019).

Anti-inflammatory Applications

• The synthesis of novel compounds with anti-inflammatory activity has also been reported. A study synthesized derivatives of N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamide, showing significant anti-inflammatory activity in assessed compounds (Sunder & Maleraju, 2013).

Synthesis and Characterization of Derivatives

• The chemical synthesis and characterization of various derivatives have been a crucial area of research. For example, the synthesis and antimicrobial evaluation of 2-[[5-alkyl/aralkyl substituted-1,3,4-oxadiazol-2-yl]thio]-N-[4-(4-morpholinyl)phenyl]acetamide derivatives have been explored, indicating the potential for developing new antimicrobial agents (Gul et al., 2017).